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Compound of Interest

Compound Name:
(1R,2R,5R)-2-Isopropyl-5-

methylcyclohexanamine

CAS No.: 16934-77-3

Cat. No.: B173375

Get Quote

Technical Monograph: (1R,2R,5R)-
Neoisomenthylamine
Compound Identity & Stereochemical Core
The compound (1R,2R,5R)-2-Isopropyl-5-methylcyclohexanamine belongs to the

menthylamine family of chiral amines. It represents one of the four diastereomers derived from

the menthane skeleton (menthyl, neomenthyl, isomenthyl, neoisomenthyl). Its specific

stereochemical configuration—(1R, 2R, 5R)—places it in the neoiso- series, often

characterized by unique conformational mobility and steric properties compared to the more

stable menthyl and neomenthyl isomers.
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Property Specification

IUPAC Name
(1R,2R,5R)-2-Isopropyl-5-

methylcyclohexanamine

Common Name (+)-Neoisomenthylamine

CAS Number 16934-77-3

Molecular Formula C₁₀H₂₁N

Molecular Weight 155.28 g/mol

SMILES C[C@@H]1CCC1

Appearance Colorless to pale yellow liquid

Boiling Point ~89 °C at 14.5 mmHg (Lit.)[1][2][3][4]

Optical Rotation (c=2, CHCl₃)

Solubility
Soluble in alcohols, DCM, chloroform; sparingly

soluble in water.

Stereochemical Relationships
Understanding the spatial arrangement is critical for synthesis. The (1R,2R,5R) configuration

implies:

C1 (Amine):R-configuration (Equatorial in the high-energy conformer, but often Axial in the

stable conformer due to isopropyl dominance).

C2 (Isopropyl):R-configuration (Axial relative to C1/C5 in the standard chair, but typically

forces a ring flip to become Equatorial).

C5 (Methyl):R-configuration.

In the most stable chair conformation (driven by the bulky isopropyl group seeking an

equatorial position), the (1R,2R,5R) isomer typically adopts a conformation where the Amine

(C1) and Methyl (C5) groups are Axial, while the Isopropyl (C2) is Equatorial. This "diaxial"
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substitution pattern makes the amine group sterically hindered, a valuable trait for asymmetric

catalysis.

Synthesis & Manufacturing Methodologies
Method A: Stereospecific Mitsunobu Inversion
(Recommended)
The most reliable route to high-purity (1R,2R,5R)-neoisomenthylamine avoids the difficult

separation of diastereomeric mixtures by utilizing (+)-Isomenthol (1S,2R,5R) as the starting

material. A Mitsunobu reaction with hydrazoic acid (or a phthalimide surrogate) inverts the

stereocenter at C1, directly yielding the (1R,2R,5R) azide, which is subsequently reduced.

Reaction Logic:

Substrate: (+)-Isomenthol (CAS 23283-97-8).[5][6][7] Configuration: (1S, 2R, 5R).

Inversion: Activation of the C1-OH followed by S_N2 displacement inverts C1 from S to R.

Product: (1R, 2R, 5R)-Azide

(1R, 2R, 5R)-Amine.

Protocol: Mitsunobu Azidation & Staudinger Reduction
Step 1: Azidation

Setup: Flame-dry a 500 mL round-bottom flask under Argon.

Reagents: Charge with (+)-Isomenthol (10.0 mmol), Triphenylphosphine (PPh₃, 12.0 mmol),

and anhydrous THF (50 mL).

Cooling: Cool the solution to 0 °C.

Addition: Add Diisopropyl azodicarboxylate (DIAD, 12.0 mmol) dropwise. Stir for 10 minutes.

Nucleophile: Add Diphenylphosphoryl azide (DPPA, 12.0 mmol) or Hydrazoic acid solution

(caution: explosion hazard) dropwise.
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Reaction: Allow to warm to room temperature and stir for 12–18 hours. Monitor by TLC

(Isomenthol disappearance).

Workup: Quench with water, extract with diethyl ether, dry over MgSO₄, and concentrate.

Purify the intermediate azide via silica flash chromatography (Hexanes/EtOAc).

Step 2: Reduction (Staudinger)

Dissolution: Dissolve the purified azide in THF (30 mL).

Reagent: Add PPh₃ (1.5 equiv) and water (3 equiv).

Heating: Heat to reflux for 4 hours (evolution of N₂ gas).

Hydrolysis: Cool to RT. Acidify with 1M HCl to pH 2 (forms the amine salt). Wash the

aqueous layer with DCM (removes PPh₃/POPh₃).

Isolation: Basify the aqueous layer with 2M NaOH to pH 12. Extract with DCM (3x). Dry over

Na₂SO₄ and concentrate to yield (1R,2R,5R)-Neoisomenthylamine.

Method B: Reductive Amination of Isomenthone
(Traditional)
This method is less stereoselective but uses cheaper starting materials. It involves the

reduction of (+)-Isomenthone oxime.

Isomerization: (-)-Menthone is equilibrated (acid/base catalysis) to a mixture of

Menthone/Isomenthone (~70:30). (+)-Isomenthone is isolated by distillation.

Oximation: (+)-Isomenthone is treated with hydroxylamine hydrochloride/NaOAc in ethanol to

yield Isomenthone Oxime.

Reduction: Catalytic hydrogenation (Raney Ni or Rh/Al₂O₃) or reduction with

Sodium/Ethanol.

Note: Reduction typically yields a mixture of Isomenthylamine (Major, 1S,2R,5R) and

Neoisomenthylamine (Minor, 1R,2R,5R).
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Purification: Requires careful fractional crystallization of hydrochloride salts or preparative

HPLC.

Visualization of Synthesis & Stereochemistry[10]

Alternative Route (Lower Selectivity)

(+)-Isomenthol
(1S, 2R, 5R)

CAS: 23283-97-8

Mitsunobu Activation
(PPh3 / DIAD)

THF, 0°C SN2 Displacement
(Inversion at C1)

+ DPPA / HN3 Intermediate Azide
(1R, 2R, 5R)

(+)-Neoisomenthylamine
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CAS: 16934-77-3

Staudinger Red.
(PPh3, H2O)

(+)-Isomenthone
(2R, 5R) Isomenthone Oxime

Reduction
(Minor Product)

Reduction
(Minor Product)

Click to download full resolution via product page

Caption: Stereocontrolled synthesis of (1R,2R,5R)-Neoisomenthylamine via Mitsunobu

inversion of (+)-Isomenthol.

Applications in Drug Development & Research
Chiral Resolution Agent
Due to its unique "neoiso" geometry, this amine forms diastereomeric salts with chiral acids that

have distinct solubility profiles compared to salts formed with standard menthylamine. It is

particularly effective for resolving:

Atropisomeric Biaryls: Acids with axial chirality.

Alpha-Branched Carboxylic Acids: Where the steric bulk of the neoiso-isopropyl group

enhances discrimination.

Chiral Ligand Synthesis
(1R,2R,5R)-Neoisomenthylamine serves as a scaffold for "Salen-type" or "Schiff base" ligands

used in asymmetric catalysis.
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Mechanism: The bulky isopropyl group (forced equatorial) and the axial methyl/amine groups

create a deep chiral pocket, often improving enantioselectivity in metal-catalyzed alkylations

or oxidations compared to the flatter menthylamine analogs.

Pharmaceutical Intermediate
Used in the synthesis of TRP (Transient Receptor Potential) channel modulators. The specific

stereochemistry affects the binding affinity to cold-sensing receptors (TRPM8), where "neoiso"

analogs often show distinct antagonist vs. agonist activity profiles compared to the natural

menthol agonists.

Analytical Characterization
To validate the identity of synthesized (1R,2R,5R)-Neoisomenthylamine, compare spectral data

against the following benchmarks:

Technique Diagnostic Feature for (1R,2R,5R) Isomer

¹H NMR (CDCl₃)

H-1 Signal: Appears as a narrow multiplet (or

broad singlet) at

ppm. Coupling (J): Small

(< 3-4 Hz) indicates H1 is equatorial (or pseudo-

equatorial), confirming the axial amine

orientation relative to the ring plane in the

dominant conformer.

¹³C NMR

Distinct shifts for C1 and C2 compared to

Menthylamine. C1 typically shielded (

ppm) relative to equatorial amines.

IR Spectroscopy

Primary amine N-H stretches at 3380 and 3300

cm⁻¹. Absence of C=O stretch (1710 cm⁻¹)

confirms reduction of starting ketone.

Safety & Handling (MSDS Summary)
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Hazards: Causes skin irritation (H315), serious eye irritation (H319).[5] May cause

respiratory irritation (H335).

Handling: Handle under inert atmosphere (Nitrogen/Argon) to prevent oxidation or carbonate

formation (absorbs CO₂ from air).

Storage: Store at 2–8 °C in tightly sealed glass containers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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